Cas no 2172038-57-0 (5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid)

• Product Name: 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid
• CAS No: 2172038-57-0
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6104792
• PubChem ID: 165573444
• Update Time: 2025-06-15

5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid
• 5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}hexanoic acid
• EN300-1564002
• 2172038-57-0

• Inchi： 1S/C26H28N4O5/c1-16(8-7-13-23(31)32)28-25(33)21-14-27-30(2)24(21)29-26(34)35-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-6,9-12,14,16,22H,7-8,13,15H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： OCEKNGUIJHMOIO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=NN1C)C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid

Comprehensive Analysis of 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid (CAS No. 2172038-57-0)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid (CAS No. 2172038-57-0) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected pyrazole hexanoic acid, plays a pivotal role in the development of novel therapeutic peptides and drug delivery systems. Its unique molecular structure combines a fluorenylmethyloxycarbonyl (Fmoc) protecting group with a pyrazole heterocycle, making it highly valuable for solid-phase peptide synthesis (SPPS).

The growing interest in precision medicine and targeted therapies has significantly increased demand for specialized amino acid derivatives like this compound. Recent studies highlight its application in creating peptide-drug conjugates (PDCs), a hot topic in oncology research due to their potential for reduced systemic toxicity. The hexanoic acid spacer in this molecule provides optimal length for conjugation chemistry, addressing one of the most searched questions in bioconjugation forums: "What is the ideal linker length for peptide-drug conjugates?"

From a synthetic chemistry perspective, the 1-methyl-1H-pyrazole moiety offers unique advantages in molecular recognition and hydrogen bonding patterns. This characteristic makes the compound particularly valuable for designing protein-protein interaction inhibitors, a rapidly growing area in drug discovery. The Fmoc protection strategy aligns with current trends toward greener chemistry, as it allows for mild deprotection conditions using piperidine, reducing the need for harsh acidic conditions.

The compound's solubility profile has been optimized for organic-aqueous mixed solvent systems, addressing another common challenge in peptide synthesis. This feature makes it particularly suitable for automated peptide synthesizers, which are becoming increasingly prevalent in both academic and industrial settings. Researchers frequently search for "Fmoc-amino acids with improved solubility," making this aspect of the molecule particularly relevant to current laboratory workflows.

In the context of combinatorial chemistry, this building block enables the creation of diverse peptidomimetic libraries. The pyrazole ring serves as a bioisostere for various pharmacophores, allowing medicinal chemists to explore novel structure-activity relationships (SAR). This application aligns perfectly with the pharmaceutical industry's focus on fragment-based drug design, a topic generating significant interest in recent scientific literature.

Quality control aspects of 2172038-57-0 have been rigorously addressed, with modern analytical techniques including HPLC-MS and NMR spectroscopy ensuring batch-to-batch consistency. This is crucial for researchers who frequently search for "high-purity Fmoc-amino acids for peptide synthesis." The compound's stability under standard storage conditions (-20°C under inert atmosphere) makes it practical for global distribution, addressing logistical concerns in international research collaborations.

Looking toward future applications, this molecule shows promise in nanoparticle functionalization for targeted drug delivery. The carboxylic acid terminus allows for straightforward conjugation to amine-functionalized surfaces, while the Fmoc group provides orthogonal protection for subsequent modifications. This dual functionality positions the compound at the forefront of multifunctional linker chemistry, a field experiencing exponential growth due to advances in nanomedicine.

From a patent landscape perspective, derivatives of this compound have appeared in recent filings related to kinase inhibitors and immune modulators. The pyrazole scaffold has demonstrated particular utility in allosteric modulator design, answering another frequently searched query about "versatile heterocycles for drug development." This intellectual property activity suggests growing commercial interest in this chemical space.

The synthesis of 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}hexanoic acid represents an excellent case study in modern organic synthesis. The route typically involves regioselective pyrazole formation followed by Fmoc protection and carboxylic acid functionalization – processes that showcase contemporary solutions to classic synthetic challenges. These methodologies are frequently discussed in graduate-level organic chemistry courses and industrial training programs.

As the pharmaceutical industry continues to prioritize peptide therapeutics (projected to reach $50 billion by 2028), specialized building blocks like this will only grow in importance. The compound's ability to bridge small molecule and biologic drug spaces makes it particularly valuable in today's convergent therapeutic landscape. With proper handling and application, 2172038-57-0 will undoubtedly contribute to numerous breakthroughs in medicinal chemistry and biopharmaceutical development in the coming years.